Cas no 2023992-61-0 (3-(Methylamino)-1-(1,2-thiazol-4-yl)propan-1-one)

• Product Name: 3-(Methylamino)-1-(1,2-thiazol-4-yl)propan-1-one
• CAS No: 2023992-61-0
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• CID: 5893616
• PubChem ID: 165954561
• Update Time: 2025-05-19

3-(Methylamino)-1-(1,2-thiazol-4-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(methylamino)-1-(1,2-thiazol-4-yl)propan-1-one
• 2023992-61-0
• EN300-796647
• 3-(Methylamino)-1-(1,2-thiazol-4-yl)propan-1-one

• Inchi： 1S/C7H10N2OS/c1-8-3-2-7(10)6-4-9-11-5-6/h4-5,8H,2-3H2,1H3
• InChI Key： SGYXZWGKMBGFLR-UHFFFAOYSA-N
• SMILES： S1C=C(C=N1)C(CCNC)=O

Computed Properties

• Exact Mass: 170.05138412g/mol
• Monoisotopic Mass: 170.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 70.2Ų

Additional information on 3-(Methylamino)-1-(1,2-thiazol-4-yl)propan-1-one

3-(Methylamino)-1-(1,2-thiazol-4-yl)propan-1-one: A Comprehensive Overview

The compound 3-(Methylamino)-1-(1,2-thiazol-4-yl)propan-1-one, identified by the CAS registry number 2023992-61-0, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule combines a thiazole ring with a methylamino group, creating a structure that exhibits interesting chemical reactivity and biological activity.

The thiazole moiety, a five-membered heterocyclic ring containing sulfur and nitrogen atoms, is a common structural element in various bioactive compounds. In the case of 3-(Methylamino)-1-(1,2-thiazol-4-yl)propan-1-one, the thiazole ring is attached to a propanone group, which introduces additional functional diversity. This combination allows the molecule to participate in various chemical reactions and interactions, making it a valuable substrate for further modification and exploration.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have investigated its role as a precursor for bioactive molecules, particularly in the context of enzyme inhibition and receptor modulation. The methylamino group contributes to the molecule's ability to interact with biological targets, while the thiazole ring provides structural stability and enhances pharmacokinetic properties.

One of the key areas of research involving 3-(Methylamino)-1-(1,2-thiazol-4-yl)propan-1-one is its application in medicinal chemistry. Scientists have explored its potential as an intermediate in the synthesis of complex molecules with desired pharmacological profiles. For instance, modifications to the methylamino group have been shown to influence the compound's bioavailability and selectivity for specific biological targets.

In addition to its role in drug discovery, this compound has also been studied for its environmental impact and degradation pathways. Understanding how 3-(Methylamino)-1-(1,2-thiazol-4-yl)propan-1-one interacts with environmental systems is crucial for assessing its safety and sustainability. Recent findings suggest that the compound undergoes rapid biodegradation under certain conditions, which is promising for reducing its ecological footprint.

The synthesis of 3-(Methylamino)-1-(1,2-thiazol-4-yl)propan-1-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to improve yield and purity, making this compound more accessible for large-scale applications.

Looking ahead, the continued exploration of 3-(Methylamino)-1-(1,2-thiazol-4-yl)propan-1-one's properties is expected to yield new insights into its potential uses. Its unique combination of structural features makes it a versatile building block for creating innovative chemical entities with diverse applications.